Cas no 1281159-11-2 (tert-butyl N-(2-{1-(prop-2-yn-1-yl)piperidin-4-ylformamido}ethyl)carbamate)

Tert-butyl N-(2-{1-(prop-2-yn-1-yl)piperidin-4-ylformamido}ethyl)carbamate is a specialized carbamate-protected amine derivative featuring a piperidine core functionalized with a propargyl group. Its structural design incorporates a tert-butyloxycarbonyl (Boc) protecting group, enhancing stability during synthetic processes while allowing selective deprotection under mild acidic conditions. The propargyl moiety offers versatility for click chemistry applications, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating further derivatization. This compound is particularly useful in medicinal chemistry and peptide synthesis, where controlled amine reactivity is required. Its well-defined reactivity profile and compatibility with orthogonal protection strategies make it a valuable intermediate in complex organic transformations.
tert-butyl N-(2-{1-(prop-2-yn-1-yl)piperidin-4-ylformamido}ethyl)carbamate structure
1281159-11-2 structure
Product Name:tert-butyl N-(2-{1-(prop-2-yn-1-yl)piperidin-4-ylformamido}ethyl)carbamate
CAS No:1281159-11-2
MF:C16H27N3O3
MW:309.40388417244
CID:6039547
PubChem ID:53537938
Update Time:2025-05-24

tert-butyl N-(2-{1-(prop-2-yn-1-yl)piperidin-4-ylformamido}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(2-{1-(prop-2-yn-1-yl)piperidin-4-ylformamido}ethyl)carbamate
    • Carbamic acid, N-[2-[[[1-(2-propyn-1-yl)-4-piperidinyl]carbonyl]amino]ethyl]-, 1,1-dimethylethyl ester
    • tert-butyl N-(2-{[1-(prop-2-yn-1-yl)piperidin-4-yl]formamido}ethyl)carbamate
    • tert-butyl N-[2-[(1-prop-2-ynylpiperidine-4-carbonyl)amino]ethyl]carbamate
    • AKOS034670433
    • 1281159-11-2
    • EN300-26622919
    • Z899984918
    • Inchi: 1S/C16H27N3O3/c1-5-10-19-11-6-13(7-12-19)14(20)17-8-9-18-15(21)22-16(2,3)4/h1,13H,6-12H2,2-4H3,(H,17,20)(H,18,21)
    • InChI Key: MAMQSXBNFIWUPR-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NCCNC(C1CCN(CC#C)CC1)=O

Computed Properties

  • Exact Mass: 309.20524173g/mol
  • Monoisotopic Mass: 309.20524173g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 70.7Ų

tert-butyl N-(2-{1-(prop-2-yn-1-yl)piperidin-4-ylformamido}ethyl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26622919-0.05g
tert-butyl N-(2-{[1-(prop-2-yn-1-yl)piperidin-4-yl]formamido}ethyl)carbamate
1281159-11-2 95.0%
0.05g
$212.0 2025-03-20

Additional information on tert-butyl N-(2-{1-(prop-2-yn-1-yl)piperidin-4-ylformamido}ethyl)carbamate

Comprehensive Overview of tert-butyl N-(2-{1-(prop-2-yn-1-yl)piperidin-4-ylformamido}ethyl)carbamate (CAS No. 1281159-11-2)

The compound tert-butyl N-(2-{1-(prop-2-yn-1-yl)piperidin-4-ylformamido}ethyl)carbamate (CAS No. 1281159-11-2) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a piperidine core modified with a prop-2-yn-1-yl group and a tert-butyl carbamate moiety, makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its role in modulating biological targets, particularly in the development of kinase inhibitors and GPCR ligands.

In recent years, the demand for piperidine derivatives like tert-butyl N-(2-{1-(prop-2-yn-1-yl)piperidin-4-ylformamido}ethyl)carbamate has surged, driven by advancements in small-molecule therapeutics and proteolysis-targeting chimeras (PROTACs). This compound's unique alkyne functional group allows for versatile click chemistry applications, enabling efficient conjugation with other molecules—a feature highly sought after in bioconjugation and drug delivery systems. Its carbamate segment also provides stability, making it suitable for prolonged biological studies.

The synthesis of CAS No. 1281159-11-2 involves multi-step organic reactions, including amide coupling and N-alkylation, which are critical for achieving high purity and yield. Laboratories focusing on medicinal chemistry often prioritize this compound for its compatibility with high-throughput screening (HTS) platforms. Additionally, its logP and solubility profiles align well with Lipinski's Rule of Five, enhancing its suitability as a lead compound in preclinical research.

From an industrial perspective, tert-butyl N-(2-{1-(prop-2-yn-1-yl)piperidin-4-ylformamido}ethyl)carbamate is gaining traction in the contract research organization (CRO) sector. Companies specializing in custom synthesis and process optimization frequently list this compound in their catalogs, catering to clients exploring neurodegenerative disease therapies or oncology applications. Its relevance in fragment-based drug design (FBDD) further underscores its utility in modern drug development pipelines.

Environmental and safety considerations for CAS No. 1281159-11-2 are also noteworthy. While not classified as hazardous, proper handling under Good Laboratory Practice (GLP) guidelines is recommended to ensure reproducibility in experimental results. Researchers often inquire about its storage conditions and shelf life, which are typically specified by suppliers to maintain compound integrity.

In summary, tert-butyl N-(2-{1-(prop-2-yn-1-yl)piperidin-4-ylformamido}ethyl)carbamate represents a cutting-edge tool for drug discovery, bridging gaps between chemical biology and therapeutic innovation. Its structural versatility and applicability in targeted protein degradation strategies position it as a compound of enduring interest in both academic and industrial research communities.

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